4-chloro-2-(N-(2-morpholin-4-ylethyl)carbamoyl)pyridine

• IUPAC Name: 4-chloro-N-(2-morpholin-4-ylethyl)pyridine-2-carboxamide
• InChI: InChI=1S/C12H16ClN3O2/c13-10-1-2-14-11(9-10)12(17)15-3-4-16-5-7-18-8-6-16/h1-2,9H,3-8H2,(H,15,17)
• InChI Key: SUDRCFXNZASXTF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC(=O)C2=NC=CC(=C2)Cl
• Molecular Formula: C12H16ClN3O2
• Molecular Weight: 269.73 g/mol
• CAS No.: 284462-51-7

Description

4-chloro-2-(N-(2-morpholin-4-ylethyl)carbamoyl)pyridine is a chemical compound with the molecular formula C12H16ClN3O2 It is a derivative of pyridine, a basic heterocyclic organic compound

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-2-(N-(2-morpholin-4-ylethyl)carbamoyl)pyridine typically involves the reaction of 4-chloropyridine-2-carboxylic acid with 2-(morpholin-4-yl)ethylamine. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction conditions usually include a solvent like dichloromethane and a temperature range of 0-25°C.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4-chloro-2-(N-(2-morpholin-4-ylethyl)carbamoyl)pyridine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the chloro group, where nucleophiles like amines or thiols can replace the chlorine atom.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.

Major Products

Oxidation: Formation of corresponding pyridine N-oxide derivatives.

Reduction: Formation of the corresponding amine derivatives.

Substitution: Formation of substituted pyridine derivatives with various functional groups.

Scientific Research Applications

4-chloro-2-(N-(2-morpholin-4-ylethyl)carbamoyl)pyridine has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-chloro-2-(N-(2-morpholin-4-ylethyl)carbamoyl)pyridine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For instance, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-chloro-N-(2-morpholinoethyl)picolinamide
• 4-chloro-N-(2-morpholin-4-ylethyl)pyridine-2-carboxamide

Uniqueness

4-chloro-2-(N-(2-morpholin-4-ylethyl)carbamoyl)pyridine is unique due to its specific structural features, such as the presence of both a chloro group and a morpholine moiety. These features contribute to its distinct chemical reactivity and potential biological activities, setting it apart from other similar compounds.

Synthesis routes and methods I

Procedure details

To a solution of methyl 4-chloropyridine-2-carboxylate HCl salt (Method A2, Step 2; 1.01 g, 4.86 mmol) in THF (20 mL) was added 4-(2-aminoethyl)morpholine (2.55 mL, 19.4 mmol) dropwise and the resulting solution was heated at the reflux temp. for 20 h, cooled to room temp., and treated with water (50 mL). The resulting mixture was extracted with EtOAc (50 mL). The organic layer was dried (MgSO4) and concentrated under reduced pressure to afford 4-chloro-2-(N-(2-morpholin-4-ylethyl)carbamoyl)pyridine as a yellow oil (1.25 g, 95%): TLC (10% MeOH/90% EtOAc) Rf0.50.

Synthesis routes and methods II

Procedure details

To a solution of methyl 4-chloropyridine-2-carboxylate HCl salt Method A2, Step 2; 1.01 g, 4.86 mmol) in THF (20 mL) was added 4-(2-aminoethyl)morpholine (2.55 mL, 19.4 mmol) dropwise and the resulting solution was heated at the reflux temp. for 20 h, cooled to room temp., and treated with water (50 mL). The resulting mixture was extracted with EtOAc (50 mL). The organic layer was dried (MgSO4) and concentrated under reduced pressure to afford 4-chloro-2-(N-(2-morpholin-4-ylethyl) carbamoyl)pyridine as a yellow oil (1.25 g, 95%): TLC (10% MeOH/90% EtOAc) Rf 0.50.